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Compound of Interest

n-(3-Fluoro-4-
Compound Name:

methylphenyl)acetamide
CAS No.: 458-10-6

Cat. No.: B1614770

Get Quote

Executive Summary & Chemical Profile

N-(3-Fluoro-4-methylphenyl)acetamide (CAS: 458-10-6) is a halogenated organic amide
commonly used as an intermediate in pharmaceutical synthesis. Proper disposal is critical due
to its potential for acute toxicity and environmental persistence associated with halogenated

compounds.

This guide provides a self-validating protocol for the safe containment, labeling, and disposal of
this substance, strictly adhering to RCRA (Resource Conservation and Recovery Act)
standards and GHS (Globally Harmonized System) safety protocols.

Chemical Identity & Physical Properties
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Property

Detail

Chemical Name

N-(3-Fluoro-4-methylphenyl)acetamide

3'-Fluoro-4'-methylacetanilide; Acetamide, N-(3-

Synenyms fluoro-4-methylphenyl)-
CAS Number 458-10-6

Molecular Formula CoH10FNO

Molecular Weight 167.18 g/mol

Physical State

Solid (Pale-yellow to yellow-brown powder)

Solubility

Low in water; Soluble in DMSO, Methanal,
Ethanol

Hazard Class

Irritant (Skin/Eye/Respiratory); Acute Toxicity
(Oral)

Hazard Assessment (GHS Classification)

Before handling waste, you must validate the specific hazards to select appropriate Personal

Protective Equipment (PPE).

Hazard Category GHS Code Hazard Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]

o Causes serious eye irritation.
Eye Damage/Irritation H319

[L][2]3]14]
, May cause respiratory

STOT - Single Exposure H335

irritation.[1][2][3]

Critical Safety Directive: As a halogenated compound (containing Fluorine), incineration of this

waste can generate hydrofluoric acid (HF). It must be segregated from non-halogenated

organic waste to ensure the disposal facility uses scrubbers during incineration.
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Personal Protective Equipment (PPE) Matrix

Effective protection relies on creating a barrier against particulate inhalation and dermal
contact.

Respiratory: NIOSH-approved N95 particulate respirator (minimum) if handling powder
outside a fume hood.

Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm). Double-gloving recommended
for solutions in penetrating solvents (e.g., DMSO).

Ocular: Chemical safety goggles (ANSI Z87.1 compliant).

Body: Lab coat with extended cuffs; closed-toe chemically resistant shoes.

Disposal Workflow & Segregation Protocol

The disposal pathway depends heavily on the physical state of the waste (Solid vs. Liquid
Solution).

Logic for Segregation

e Halogen Content: The presence of the Fluorine atom classifies this strictly as Halogenated
Organic Waste.

« Incineration Requirement: This compound must be destroyed via high-temperature
incineration with flue gas cleaning (to neutralize HF).

DOT Diagram: Waste Decision Tree
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Waste Generation:
N-(3-Fluoro-4-methylphenyl)acetamide

Determine Physical State

Pure Substance

Reaction Mixture/Stock

Solid Waste (Powder/Crystals) Liquid Waste (Dissolved in Solvent)

Identify Solvent Type

Chlorinated/Fluorinated “\Organic Only

Container: Wide-mouth HDPE Jar

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., DMSO, Methanol)

y

Label: '"Hazardous Waste - Solid'
Tag: 'Halogenated Organic'

Stream: Non-Halogenated Waste

Stream: Halogenated Solvent Waste (Segregation Critical)

Complete Waste Manifest
(List Fluorine Content)

EHS / HazMat Pickup

Click to download full resolution via product page
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Figure 1: Decision logic for segregating N-(3-Fluoro-4-methylphenyl)acetamide waste based
on physical state and solvent matrix.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound)

o Containment: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid
glass if possible to prevent breakage during transport.

» Labeling: Affix a hazardous waste tag.
o Constituents: Write "N-(3-Fluoro-4-methylphenyl)acetamide (100%)".
o Hazard Checkbox: Mark "Toxic" and "lIrritant”.

o Storage: Keep container tightly closed in a Satellite Accumulation Area (SAA). Secondary
containment is required.[5]

B. Liquid Waste (Solutions)

o Compatibility Check: Ensure the receiving waste carboy is compatible with the solvent (e.g.,
do not put DMSO solutions in containers with incompatible oxidizers).

e Segregation:

o Scenario 1 (Halogenated Solvent): If dissolved in Dichloromethane (DCM) or Chloroform,
pour into the Halogenated Waste carboy.

o Scenario 2 (Non-Halogenated Solvent): If dissolved in Methanol or DMSO, regulations
vary.

» Best Practice: Due to the fluorine on the solute, many institutions require this to be
placed in the Halogenated Waste stream to ensure proper incineration. Check your local
EHS guidelines. If the concentration is <1%, some facilities allow Non-Halogenated
disposal, but defaulting to Halogenated is safer.

e Rinsing: Triple-rinse empty stock vials with a compatible solvent. Add rinsate to the liquid
waste container. Deface the label on the empty vial and dispose of it as glass trash (if not P-
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listed) or chemically contaminated debris.

Spill Management & Emergency Response

In the event of a spill, immediate containment prevents environmental contamination and
personnel exposure.

Spill Response Protocol

o Evacuate & Ventilate: Clear the immediate area. If the spill is powder, turn off fans that might
disperse dust.

o PPE Up-Level: Wear N95 mask, double nitrile gloves, and safety goggles.
e Containment:

o Solid Spill: Do NOT dry sweep (creates dust). Cover with a damp paper towel or use a
HEPA-filtered vacuum dedicated to chemical cleanup.

o Liquid Spill: Surround with absorbent pads or vermiculite.

o Decontamination: Clean the surface with soap and water. Collect all cleanup materials (pads,
towels, gloves) into a heavy-duty plastic bag.

e Disposal: Label the bag as "Hazardous Waste Debris (Contaminated with Fluorinated
Acetamide)" and process as solid hazardous waste.

DOT Diagram: Spill Response Logic

Click to download full resolution via product page
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Figure 2: Workflow for assessing and mitigating spills of N-(3-Fluoro-4-

methylphenyl)acetamide.

Regulatory Framework & Compliance

Adherence to these regulations ensures legal compliance and environmental stewardship.

RCRA (USA): While not explicitly P-listed or U-listed, this chemical exhibits toxicity
characteristics. Under 40 CFR 262.11, the generator must determine if the waste is
hazardous. Due to GHS toxicity and the presence of halogen, it is managed as Non-RCRA
Regulated Hazardous Waste (in some states) or Characteristic Waste, requiring incineration.

EPA Waste Code: If not specifically listed, use the generic code for the solvent mixture (e.g.,
FO02 for halogenated solvents) or a state-specific code for toxic organic solids.

Sewer Disposal:STRICTLY PROHIBITED. Do not pour down the drain. The fluorinated
nature makes it difficult for municipal water treatment plants to degrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comprehensive Disposal Guide: N-(3-Fluoro-4-
methylphenyl)acetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614770/docs#comprehensive-disposal-guide-n-3-
fluoro-4-methylphenyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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